Cas no 75479-46-8 (Captopril-cysteine Disulfide)

• Product Name: Captopril-cysteine Disulfide
• CAS No: 75479-46-8
• MF: C₁₂H₂₀N₂O₅S₂
• MW: 336.427600860596
• CID: 565459
• PubChem ID: 44146831
• Update Time: 2025-04-19

Captopril-cysteine Disulfide Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[3-[(2-amino-2-carboxyethyl)dithio]-2-methyl-1-oxopropyl]-, [R-(R*,S*)]-(9CI)
• captopril-cysteine
• (2S)-1-[(2S)-3-[[(2R)-2-amino-2-carboxyethyl]disulfanyl]-2-methylpropanoyl]pyrrolidine-2-carboxylic acid
• HMDB60562
• 1036F0RZ9O
• UNII-1036F0RZ9O
• L-Proline, 1-(3-((2-amino-2-carboxyethyl)dithio)-2-methyl-1-oxopropyl)-, (R-(R*,S*))-
• Captopril-L-cysteine
• L-PROLINE, 1-((2S)-3-(((2R)-2-AMINO-2-CARBOXYETHYL)DITHIO)-2-METHYL-1-OXOPROPYL)-
• Captopril-cysteine disulfide
• 75479-46-8
• (2S)-1-[(2S)-3-[[(2R)-2-amino-2-carboxyethyl]disulanyl]-2-methylpropanoyl]pyrrolidine-2-carboxylic acid
• (2S)-1-((2S)-3-(((2R)-2-AMINO-2-CARBOXYETHYL)DISULFANYL)-2-METHYLPROPANOYL)PYRROLIDINE-2-CARBOXYLIC ACID
• 1-((2S)-3-(((2R)-2-AMINO-2-CARBOXYETHYL)DISULFANYL)-2-METHYLPROPANOYL)-L-PROLINE
• Q27251098
• CHEBI:169102
• DTXSID50226415
• Captopril-cysteine Disulfide

• Inchi： 1S/C12H20N2O5S2/c1-7(5-20-21-6-8(13)11(16)17)10(15)14-4-2-3-9(14)12(18)19/h7-9H,2-6,13H2,1H3,(H,16,17)(H,18,19)/t7-,8+,9+/m1/s1
• InChI Key： NEEBNBLVYKFVTK-VGMNWLOBSA-N
• SMILES： S(C[C@@H](C)C(N1CCC[C@H]1C(=O)O)=O)SC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 336.081
• Monoisotopic Mass: 336.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 172A^2